N-isobutyl-9-oxo-9H-fluorene-4-carboxamide

• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol
• IUPAC Name: N-(2-methylpropyl)-9-oxofluorene-4-carboxamide
• InChI: InChI=1S/C18H17NO2/c1-11(2)10-19-18(21)15-9-5-8-14-16(15)12-6-3-4-7-13(12)17(14)20/h3-9,11H,10H2,1-2H3,(H,19,21)
• InChI Key: BASZEXFXUWLJOD-UHFFFAOYSA-N
• SMILES: CC(C)CNC(=O)C1=CC=CC2=C1C3=CC=CC=C3C2=O
• solubility: 2.5 [ug/mL]

Description

N-isobutyl-9-oxo-9H-fluorene-4-carboxamide, also known as Ibuflamid, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and material science.

Mechanism of Action

The mechanism of action of N-isobutyl-9-oxo-9H-fluorene-4-carboxamide is not fully understood, but it is believed to work by inhibiting the production of prostaglandins, which are known to play a key role in the inflammatory response. Additionally, N-isobutyl-9-oxo-9H-fluorene-4-carboxamide has been found to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins.
Biochemical and Physiological Effects:
Studies have shown that N-isobutyl-9-oxo-9H-fluorene-4-carboxamide exhibits potent anti-inflammatory and analgesic effects in both in vitro and in vivo models. It has also been found to have a good safety profile, with no significant adverse effects reported at therapeutic doses.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-isobutyl-9-oxo-9H-fluorene-4-carboxamide is its ability to selectively target the inflammatory pathway without affecting other physiological processes. This makes it a promising candidate for the development of new drugs with fewer side effects. However, one of the limitations of N-isobutyl-9-oxo-9H-fluorene-4-carboxamide is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-isobutyl-9-oxo-9H-fluorene-4-carboxamide, including the development of new drug formulations with improved solubility and bioavailability, the investigation of its potential use in other inflammatory conditions, and the exploration of its applications in material science, such as the synthesis of new organic semiconductors.
In conclusion, N-isobutyl-9-oxo-9H-fluorene-4-carboxamide is a promising compound with potential applications in various fields, particularly in medicinal chemistry. Its anti-inflammatory and analgesic properties make it a promising candidate for the development of new drugs for the treatment of inflammatory conditions. Further research is needed to fully understand its mechanism of action and explore its potential applications in other areas.

Synthesis Methods

The synthesis of N-isobutyl-9-oxo-9H-fluorene-4-carboxamide involves the reaction of 9-oxo-9H-fluorene-4-carboxylic acid with isobutylamine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

N-isobutyl-9-oxo-9H-fluorene-4-carboxamide has been extensively studied for its potential use in medicinal chemistry. It has been found to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various inflammatory conditions such as rheumatoid arthritis and osteoarthritis.